Cas no 1807382-25-7 ((E)-3-(7-Methoxy-1H-benzo[d]imidazol-4-yl)acrylic acid)
(E)-3-(7-Methoxy-1H-benzo[d]imidazol-4-yl)acrylic acid Chemical and Physical Properties
Names and Identifiers
-
- (E)-3-(7-methoxy-1H-benzo[d]imidazol-4-yl)acrylic acid
- (E)-3-(7-Methoxy-1H-benzo[d]imidazol-4-yl)acrylic acid
-
- Inchi: 1S/C11H10N2O3/c1-16-8-4-2-7(3-5-9(14)15)10-11(8)13-6-12-10/h2-6H,1H3,(H,12,13)(H,14,15)/b5-3+
- InChI Key: IGCOKQMIKNPRBI-HWKANZROSA-N
- SMILES: O(C)C1=CC=C(/C=C/C(=O)O)C2=C1NC=N2
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 293
- XLogP3: 1.4
- Topological Polar Surface Area: 75.2
(E)-3-(7-Methoxy-1H-benzo[d]imidazol-4-yl)acrylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A061004944-250mg |
(E)-3-(7-methoxy-1H-benzo[d]imidazol-4-yl)acrylic acid |
1807382-25-7 | 98% | 250mg |
$5450.16 | 2023-09-02 | |
| Alichem | A061004944-500mg |
(E)-3-(7-methoxy-1H-benzo[d]imidazol-4-yl)acrylic acid |
1807382-25-7 | 98% | 500mg |
$8247.37 | 2023-09-02 | |
| Alichem | A061004944-1g |
(E)-3-(7-methoxy-1H-benzo[d]imidazol-4-yl)acrylic acid |
1807382-25-7 | 98% | 1g |
$14450.52 | 2023-09-02 |
(E)-3-(7-Methoxy-1H-benzo[d]imidazol-4-yl)acrylic acid Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Xiongfei Zheng,Xuefeng Huang,Yuanzhou Song,Yanhui Guo RSC Adv., 2015,5, 105618-105621
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
Additional information on (E)-3-(7-Methoxy-1H-benzo[d]imidazol-4-yl)acrylic acid
Introduction to (E)-3-(7-Methoxy-1H-benzo[d]imidazol-4-yl)acrylic Acid (CAS No. 1807382-25-7)
(E)-3-(7-Methoxy-1H-benzo[d]imidazol-4-yl)acrylic acid, with the CAS number 1807382-25-7, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a conjugated system of an acrylic acid moiety linked to a benzo[d]imidazole ring, has garnered attention due to its versatile applications in drug discovery and material science. The benzo[d]imidazole scaffold is particularly noteworthy, as it is a privileged structure known for its biological activity and potential therapeutic benefits.
The< strong> benzo[d]imidazole core is a fused heterocyclic system that exhibits a wide range of pharmacological properties. It has been extensively studied for its role in various biological processes, including enzyme inhibition, receptor binding, and anti-inflammatory effects. The introduction of a< strong> methoxy group at the 7-position of the benzo[d]imidazole ring further enhances its pharmacological profile by modulating electronic and steric properties, thereby influencing binding affinity and metabolic stability.
The acrylic acid moiety in this compound adds another layer of functionality, providing a site for further chemical modifications. Acrylic acids are well-known for their reactivity in various synthetic pathways, including polymerization, cross-linking, and bioconjugation. This reactivity makes (E)-3-(7-Methoxy-1H-benzo[d]imidazol-4-yl)acrylic acid a valuable intermediate in the synthesis of complex molecules, such as peptidomimetics and small-molecule drugs.
In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds. The< strong> benzo[d]imidazole scaffold has been particularly prominent in this area due to its ability to interact with biological targets in multiple ways. For instance, studies have shown that benzo[d]imidazoles can act as scaffolds for kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The methoxy substitution enhances these interactions by improving solubility and reducing off-target effects.
The acrylic acid group also plays a critical role in drug design. It can be used to introduce various functional groups through reactions such as esterification, amidation, or alkylation. These modifications can fine-tune the pharmacokinetic properties of the molecule, making it more suitable for clinical applications. For example, esterification of the acrylic acid group can improve oral bioavailability by enhancing lipophilicity.
One of the most exciting applications of (E)-3-(7-Methoxy-1H-benzo[d]imidazol-4-yl)acrylic acid is in the development of targeted therapies for neurological disorders. Research has indicated that benzo[d]imidazoles can modulate neurotransmitter receptors and ion channels, making them potential candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. The methoxy group's presence seems to enhance binding affinity to these targets, potentially leading to more effective treatments.
Moreover, the compound's utility extends beyond pharmaceuticals into materials science. Its ability to form stable polymers and copolymers makes it valuable in creating advanced materials with specific properties. For instance, polymers derived from this compound could be used in biomedical applications such as drug delivery systems or tissue engineering scaffolds.
The synthesis of (E)-3-(7-Methoxy-1H-benzo[d]imidazol-4-yl)acrylic acid involves multi-step organic reactions that showcase the power of modern synthetic methodologies. Key steps include the formation of the benzo[d]imidazole ring through condensation reactions and subsequent functionalization with the acrylic acid group via vinylogous additions or other electrophilic addition reactions. These synthetic strategies highlight the importance of understanding reaction mechanisms and optimizing conditions for high yields and purity.
In conclusion, (E)-3-(7-Methoxy-1H-benzo[d]imidazol-4-yl)acrylic acid (CAS No. 1807382-25-7) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structure combining a< strong> benzo[d]imidazole scaffold with an acrylic acid group offers numerous opportunities for further development. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in advancing both medicinal chemistry and material science.
1807382-25-7 ((E)-3-(7-Methoxy-1H-benzo[d]imidazol-4-yl)acrylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)